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Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(2-Methoxyphenoxy)ethylamine, a pivotal
chemical intermediate in modern pharmacology. We will delve into its fundamental
physicochemical properties, explore common synthetic routes with a focus on the underlying
chemical principles, and illuminate its significant role in the development of therapeutic agents.
This document is designed to serve as a technical resource, blending established data with
practical insights for laboratory application.

Core Chemical Identity and Physicochemical
Properties

2-(2-Methoxyphenoxy)ethylamine, also known by synonyms such as o-Methoxy Phenoxy
Ethamine and Guaiacoxyethylamine, is an organic compound characterized by a methoxy-
substituted phenyl ring linked to an ethylamine chain via an ether bond.[1] This unique
structure, combining a hydrophilic amine group with a more hydrophobic aromatic component,
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imparts moderate polarity and influences its reactivity and solubility.[1] The presence of the
amine group allows for hydrogen bonding, a key factor in its molecular interactions.[1]

Table 1: Physicochemical Properties of 2-(2-Methoxyphenoxy)ethylamine

Property Value Source(s)
CAS Number 1836-62-0 [2][3]
Molecular Formula CoH13NO:2 [2][3]
Molecular Weight 167.21 g/mol [2][4]
Appearance Clear, colourless olil or liquid [5]1[6]
Boiling Point 98 °C at 0.4 mmHg [5]
Density ~1.11 g/cm?3 [5]
pKa 8.55 + 0.10 (Predicted) [5]
Solubility Difficult to mix with water [51[7]
SMILES COC1=CC=CC=C10CCN [11[2]
InChi Key CKIRKLKVCHMWLV- (]
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Synthesis Methodologies: A Strategic Perspective

The synthesis of 2-(2-Methoxyphenoxy)ethylamine is a critical process, as its purity and yield
directly impact the quality of downstream active pharmaceutical ingredients (APIs). Several
synthetic routes have been developed, each with distinct advantages and challenges regarding
safety, cost, and efficiency.

One common approach involves the o-alkylation of 2-methoxyphenol (guaiacol), followed by
subsequent amidation and reduction.[8] An alternative, the Gabriel synthesis, utilizes
potassium phthalimide but can be associated with lower overall yields.[8] Other methods have
been explored to avoid hazardous reagents like hydrazine hydrate, sodium hydride (NaH), and
lithium aluminum hydride (LiAlH4), which are often deemed unsuitable for large-scale
commercial manufacturing due to safety concerns.[9][10]
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Below is a generalized workflow illustrating a common synthetic pathway from 2-

methoxyphenol.
. Alkylation Reagent
(Z-Methoxyphenol (GualacoID Qe.g., 2-ch|oroacetonitri|e)

i
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Reduction

v

Final Product:
2-(2-Methoxyphenoxy)ethylamine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-(2-Methoxyphenoxy)ethylamine.

Experimental Protocol: Synthesis via Reductive
Amination

This protocol outlines a robust and scalable method for synthesizing 2-(2-
Methoxyphenoxy)ethylamine, adapted from established chemical principles.[11] The rationale
behind each step is provided to offer a deeper understanding of the process.

Step 1: Synthesis of 2-(2-Methoxyphenoxy)acetaldehyde

e Procedure: In a well-ventilated fume hood, dissolve 2-methoxyphenol in a suitable aprotic
solvent such as acetone. Add a slight molar excess of anhydrous potassium carbonate,
which acts as a mild base. To this stirring suspension, add 2-bromoacetaldehyde dimethyl
acetal dropwise at room temperature. Heat the mixture to reflux and monitor the reaction by
TLC until the starting material is consumed. After cooling, filter the inorganic salts and
remove the solvent under reduced pressure. The resulting crude product is then hydrolyzed
using dilute acid (e.g., 1M HCI) to yield 2-(2-methoxyphenoxy)acetaldehyde.
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» Causality: The potassium carbonate deprotonates the phenolic hydroxyl group of guaiacol,
forming a phenoxide which is a potent nucleophile. This nucleophile then displaces the
bromide from the bromo-acetal in an Sn2 reaction. The acetal group serves as a protecting
group for the aldehyde, which would otherwise be prone to self-condensation under basic
conditions. The final acidic workup deprotects the aldehyde.

Step 2: Reductive Amination

e Procedure: Dissolve the crude 2-(2-methoxyphenoxy)acetaldehyde in an alcoholic solvent
like ethanol or methanol. Add a source of ammonia (e.g., ammonium acetate or a solution of
ammonia in methanol). Stir the mixture for 1-2 hours to allow for the formation of the imine
intermediate. Cool the reaction mixture in an ice bath and add a reducing agent, such as
sodium borohydride (NaBHa), portion-wise.

o Causality: The primary amine (from the ammonia source) reacts with the aldehyde to form an
imine (or Schiff base) intermediate, with the elimination of a water molecule. The sodium
borohydride is a mild and selective reducing agent that reduces the C=N double bond of the
imine to a C-N single bond, yielding the desired primary amine product. Performing the
reduction in situ is efficient and avoids the need to isolate the often-unstable imine
intermediate.

Step 3: Purification

e Procedure: Once the reduction is complete, quench the reaction carefully with water. Acidify
the mixture with dilute HCI to protonate the amine, making it water-soluble, and extract with
an organic solvent (e.g., ethyl acetate) to remove any non-basic impurities. Then, basify the
aqueous layer with a strong base (e.g., NaOH) to deprotonate the amine, making it soluble in
organic solvents again. Extract the product into an organic solvent like dichloromethane or
ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the final product.

o Causality: This acid-base workup is a classic purification technique for amines. It leverages
the change in solubility of the amine upon protonation and deprotonation to effectively
separate it from neutral or acidic byproducts.

Applications in Drug Development & Pharmacology
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2-(2-Methoxyphenoxy)ethylamine is not typically an active pharmaceutical ingredient itself but
serves as a crucial building block in the synthesis of more complex molecules.[12] Its structural
motif is integral to the pharmacological activity of several marketed drugs.

Key Intermediate in API Synthesis

The primary application of this compound is as a key intermediate in the synthesis of
Carvedilol.[12][13][14] Carvedilol is a non-selective beta-blocker and alpha-1 blocker used to
treat heart failure and high blood pressure.[12] In the synthesis of Carvedilol, the primary amine
of 2-(2-methoxyphenoxy)ethylamine is reacted with 4-(oxiran-2-ylmethoxy)-9H-carbazole.[11]
The structural integrity of the 2-(2-methoxyphenoxy)ethylamine moiety is considered essential
for the resulting cardiovascular properties of Carvedilol.[11] It is also used as an intermediate in
the synthesis of Tamsulosin and Amosulalol.[9][14]

2-(2-Methoxyphenoxy)ethylamine 4-(oxiran-2-ylmethoxy)-
(Key Building Block) 9H-carbazole
Nucleophilic : : .
Addition Epoxide Ring-Opening

Carvedilol
(API)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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